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Compound of Interest

Compound Name: 5-Nitro-2,4,6-triaminopyrimidine

Cat. No.: B1305389

CAS Number: 24867-36-5
Molecular Formula: CaHeNeO2
Molecular Weight: 170.13 g/mol [1]

This technical guide provides an in-depth overview of 5-Nitro-2,4,6-triaminopyrimidine, a
heterocyclic organic compound with potential applications in pharmaceutical development and
as an energetic material. This document is intended for researchers, scientists, and drug
development professionals, offering a consolidated resource on its synthesis, properties, and
potential biological significance.

Physicochemical Properties

5-Nitro-2,4,6-triaminopyrimidine is a yellow solid.[2][3] Its key physicochemical properties are
summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula CaHeN6O2 [1]
Molecular Weight 170.13 g/mol [1]
Appearance Yellow solid [2][3]
Density 1.799 g/cm3 [3]
Boiling Point 616.9 °C at 760 mmHg [3]
Flash Point 326.9 °C [3]

N Slightly soluble in water (2.4
Solubility o/l at 25 °C) [2]

Topological Polar Surface Area 150 A2

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor
Count

Synthesis and Experimental Protocols

The synthesis of 5-Nitro-2,4,6-triaminopyrimidine is typically achieved through a two-step
process involving the nitrosation of 2,4,6-triaminopyrimidine to form 5-nitroso-2,4,6-
triaminopyrimidine, followed by oxidation of this intermediate.[1]

Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine
(Intermediate)

A common and efficient method for the synthesis of the nitroso intermediate involves the
reaction of a guanidine salt with malonic acid dinitrile in the presence of a base, followed by
treatment with nitrous acid.

Experimental Protocol:

e An arbitrary guanidine salt is dissolved in a lower aliphatic alcohol.
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e Malonic acid dinitrile and a basic compound are added to the solution.
e The mixture is boiled for a period of 30 minutes to six hours.

» After cooling, the reaction mixture is acidified with acetic acid.

o Water is added to the mixture.

e The aqueous, acid-adjusted mixture is then treated with nitrous acid (e.g., by the addition of
sodium nitrite).

e The resulting precipitate of 5-nitroso-2,4,6-triaminopyrimidine is recovered by filtration,
washed with water, and dried.

This one-pot synthesis method avoids the isolation of intermediate products, making it efficient
for commercial production.

Workflow for the Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine
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Caption: Synthesis workflow for 5-nitroso-2,4,6-triaminopyrimidine.
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Oxidation of 5-Nitroso-2,4,6-triaminopyrimidine to 5-
Nitro-2,4,6-triaminopyrimidine

The final step in the synthesis is the oxidation of the nitroso intermediate. While specific
detailed protocols are less commonly reported in readily available literature, the general
procedure involves the use of a strong oxidizing agent.

General Experimental Protocol:

5-Nitroso-2,4,6-triaminopyrimidine is suspended in a suitable solvent.

A strong oxidizing agent, such as nitric acid or other peroxides, is added to the suspension.

The reaction is stirred, often with heating, until the oxidation is complete.

The product, 5-Nitro-2,4,6-triaminopyrimidine, is then isolated by filtration, washed, and
dried.

The N-oxidation of 5-nitroso-2,4,6-triaminopyrimidine can also lead to the formation of 5-Nitro-
2,4,6-triaminopyrimidine-1,3-dioxide, an energetic material.

Logical Relationship of Synthesis

Nitrosation Oxidation

2,4,6-Triaminopyrimidine 5-Nitroso-2,4,6-triaminopyrimidine 5-Nitro-2,4,6-triaminopyrimidine

Click to download full resolution via product page
Caption: Synthetic pathway to 5-Nitro-2,4,6-triaminopyrimidine.

Biological and Pharmacological Aspects

While specific studies on the biological activity of 5-Nitro-2,4,6-triaminopyrimidine are limited,
the broader class of nitroaromatic and pyrimidine compounds exhibits a wide range of
pharmacological properties.

Potential Antimicrobial Activity
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Nitroaromatic compounds are known to possess antimicrobial properties.[4] Their mechanism
of action often involves the enzymatic reduction of the nitro group within microbial cells, leading
to the formation of reactive nitrogen species.[4] These reactive species can cause cellular
damage and inhibit essential biological processes, resulting in microbial cell death. The
presence of the nitro group on the pyrimidine scaffold suggests that 5-Nitro-2,4,6-
triaminopyrimidine could be investigated for potential antibacterial and antifungal activities.

Mechanism of Action of Nitroaromatic Compounds

The biological activity of many nitroaromatic compounds is dependent on their bioreduction.
This process is a key initial step that can lead to either therapeutic effects or toxicity. The
reduction of the nitro group can proceed through a one-electron or two-electron pathway,
catalyzed by various nitroreductases present in microorganisms and mammals. The one-
electron reduction pathway can lead to the formation of a nitro anion radical, which can react
with oxygen to produce superoxide anions, contributing to oxidative stress.

Proposed Mechanism of Action for Nitroaromatic Compounds
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Caption: Generalized mechanism of action for nitroaromatic prodrugs.

Applications in Drug Development and Research

Given its structure, 5-Nitro-2,4,6-triaminopyrimidine serves as a valuable intermediate in the
synthesis of more complex molecules. The pyrimidine core is a common scaffold in many
approved drugs, and the presence of amino and nitro groups provides multiple points for
further chemical modification to develop new therapeutic agents.[4] Its potential antimicrobial
properties make it a candidate for further investigation in the development of new anti-infective
drugs.
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Safety and Toxicology

Detailed toxicological data for 5-Nitro-2,4,6-triaminopyrimidine is not readily available.
However, as a nitroaromatic compound, it should be handled with care. Nitro groups can be
associated with explosive hazards, especially upon rapid heating or shock.[1] The amino
groups may cause mild irritation to the skin and eyes.[1] The bioreduction of the nitro group can
lead to the formation of potentially toxic metabolites. Therefore, appropriate personal protective
equipment should be used when handling this compound.

Conclusion

5-Nitro-2,4,6-triaminopyrimidine is a versatile chemical compound with a well-established
synthetic route. While specific biological data for this compound is currently limited, its
structural features suggest potential for further exploration in drug discovery, particularly in the
area of antimicrobial agents. The information provided in this technical guide serves as a
comprehensive starting point for researchers and scientists interested in the further
investigation and application of this compound. Further studies are warranted to fully elucidate
its pharmacological profile and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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